Cas no 88443-95-2 (Pentanedioic acid, 3-(13-cyclohexyltridecyl)-3-hydroxy-)

• Product Name: Pentanedioic acid, 3-(13-cyclohexyltridecyl)-3-hydroxy-
• CAS No: 88443-95-2
• MF: C₂₄H₄₄O₅
• MW: 412.603168487549
• CID: 632557
• PubChem ID: 20216512
• Update Time: 2025-04-19

Pentanedioic acid, 3-(13-cyclohexyltridecyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-(13-cyclohexyltridecyl)-3-hydroxy-
• 3-(13-cyclohexyltridecyl)-3-hydroxypentanedioic acid
• 88443-95-2
• SCHEMBL10780276
• DTXSID40603711

• Inchi： 1S/C24H44O5/c25-22(26)19-24(29,20-23(27)28)18-14-9-7-5-3-1-2-4-6-8-11-15-21-16-12-10-13-17-21/h21,29H,1-20H2,(H,25,26)(H,27,28)
• InChI Key： DWPBDVWGWNLYIL-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCCCC1CCCCC1

Computed Properties

• Exact Mass: 412.31887450g/mol
• Monoisotopic Mass: 412.31887450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 94.8Ų